Cas no 881936-07-8 (3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide)
3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-methoxy-3-(N-methylphenylsulfonamido)phenylsulfonamido)-N,N-dimethylpropanamide
- VU0492723-1
- 881936-07-8
- 3-[[3-[benzenesulfonyl(methyl)amino]-4-methoxyphenyl]sulfonylamino]-N,N-dimethylpropanamide
- F3142-0156
- AKOS002315920
- 3-[4-METHOXY-3-(N-METHYLBENZENESULFONAMIDO)BENZENESULFONAMIDO]-N,N-DIMETHYLPROPANAMIDE
- 3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide
-
- Inchi: 1S/C19H25N3O6S2/c1-21(2)19(23)12-13-20-29(24,25)16-10-11-18(28-4)17(14-16)22(3)30(26,27)15-8-6-5-7-9-15/h5-11,14,20H,12-13H2,1-4H3
- InChI Key: YUBLLWXOICPUIZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N(C)S(C1C=CC=CC=1)(=O)=O)OC)(NCCC(N(C)C)=O)(=O)=O
Computed Properties
- Exact Mass: 455.11847787g/mol
- Monoisotopic Mass: 455.11847787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 767
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 130Ų
3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3142-0156-2μmol |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-5μmol |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-10μmol |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-20μmol |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-1mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-2mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-3mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-4mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-5mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F3142-0156-10mg |
3-[4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido]-N,N-dimethylpropanamide |
881936-07-8 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide
Professional Introduction to Compound with CAS No. 881936-07-8 and Product Name: 3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide
The compound with the CAS number 881936-07-8 and the product name 3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including methoxy, N-methylbenzenesulfonamido, and N,N-dimethylpropanamide, contributes to its unique chemical properties and reactivity, making it a subject of extensive study in synthetic organic chemistry.
Recent research in the field of pharmaceutical chemistry has highlighted the importance of multifunctional compounds that can interact with biological targets in multiple ways. The presence of multiple sulfonamide groups in the molecular structure of this compound suggests its potential as a versatile scaffold for drug design. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 3-(N-methylbenzenesulfonamido) moiety into the core structure enhances its binding affinity to biological receptors, which is crucial for developing effective therapeutic agents.
The 3-4-methoxy substituent further modulates the electronic properties of the molecule, influencing its solubility, stability, and metabolic pathways. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted (ADME) in the body. The combination of these functional groups makes this compound a promising candidate for further investigation in preclinical studies.
In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The sulfonamide groups in this compound are known to interact with various biological targets by forming hydrogen bonds and hydrophobic interactions. These interactions are critical for designing drugs that can disrupt or enhance specific signaling pathways involved in diseases such as cancer and inflammation. The N,N-dimethylpropanamide moiety provides additional stability to the molecule, ensuring its structural integrity under various conditions.
One of the most exciting aspects of this compound is its potential application in targeted therapy. By leveraging its ability to bind to specific biological targets, it could be developed into a drug that selectively interacts with diseased cells while minimizing side effects on healthy tissues. This approach aligns with the broader trend in medicine towards personalized and precision therapies. Researchers are exploring how variations in the molecular structure can fine-tune the pharmacological properties of this compound, making it more effective and safer for clinical use.
The synthesis of this compound involves complex organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and multi-step functional group interconversions, are employed to construct the desired molecular framework. These synthetic strategies not only highlight the expertise of chemists but also contribute to the development of new methodologies that can be applied to other complex molecules.
Recent studies have also demonstrated the importance of computational chemistry in understanding and optimizing the properties of such compounds. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for designing experiments and guiding modifications to improve its efficacy. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research in materials science and nanotechnology. For instance, derivatives of this molecule could be used to develop novel materials with enhanced mechanical or electronic properties. The sulfonamide groups can act as anchors for self-assembling structures, leading to innovative applications in areas such as coatings and sensors.
In conclusion, the compound with CAS number 881936-07-8 and product name 3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide represents a significant milestone in chemical research. Its complex structure and multifunctional nature open up numerous possibilities for therapeutic applications and scientific exploration. As research continues to uncover new ways to harness its potential, this compound is poised to play a crucial role in advancing both medicine and materials science.
881936-07-8 (3-4-methoxy-3-(N-methylbenzenesulfonamido)benzenesulfonamido-N,N-dimethylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)